N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide

• IUPAC Name: N-(3-chloro-2-pyrrolidin-1-ylphenyl)-2,2-diphenylacetamide
• InChI: InChI=1S/C24H23ClN2O/c25-20-14-9-15-21(23(20)27-16-7-8-17-27)26-24(28)22(18-10-3-1-4-11-18)19-12-5-2-6-13-19/h1-6,9-15,22H,7-8,16-17H2,(H,26,28)
• InChI Key: HETMYLKBGDEECI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=CC=C2Cl)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H23ClN2O
• Molecular Weight: 390.9 g/mol

Description

N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide, also known as CHPA, is a chemical compound that has been the subject of scientific research for its potential therapeutic applications. CHPA belongs to the class of drugs known as local anesthetics, which are commonly used in medical procedures to numb specific areas of the body. In recent years, CHPA has gained attention for its potential use in treating chronic pain and other medical conditions.

Mechanism of Action

N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide works by blocking the transmission of pain signals in the nervous system. Specifically, this compound blocks the activity of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By blocking these channels, this compound reduces the amount of pain signals that are transmitted to the brain, resulting in a reduction in pain perception.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its effects on voltage-gated sodium channels, this compound has been shown to inhibit the activity of several other ion channels, including calcium and potassium channels. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide in lab experiments is that it is a well-characterized compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation of using this compound is that it may not accurately reflect the complexity of pain and inflammation in humans. Animal models may not fully capture the complexity of these conditions, and the effects of this compound may differ in humans.

Future Directions

There are several potential future directions for research on N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide. One area of interest is in developing new formulations of this compound that can be used for local anesthesia or pain management. Another area of interest is in exploring the potential use of this compound for treating other medical conditions, such as inflammatory bowel disease or multiple sclerosis. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, and to determine its safety and efficacy in humans.

Scientific Research Applications

N-[3-chloro-2-(1-pyrrolidinyl)phenyl]-2,2-diphenylacetamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that this compound was effective in reducing pain in animal models of neuropathic pain, suggesting that it may be useful in treating chronic pain in humans. Another study found that this compound had anti-inflammatory effects in animal models of inflammation, indicating that it may be useful in treating inflammatory conditions.